Cas no 3962-77-4 (2,5-Dinitroanisole)

• Product Name: 2,5-Dinitroanisole
• CAS No: 3962-77-4
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• MDL: MFCD09037654
• CID: 304440
• PubChem ID: 12860505
• Update Time: 2025-04-19

2,5-Dinitroanisole Chemical and Physical Properties

Names and Identifiers

• Benzene,2-methoxy-1,4-dinitro-
• 2-methoxy-1,4-dinitrobenzene
• 2,4-DINITROIODOBENZENE
• 2,5-Dinitroanisol
• 2,5-Dinitroanisole
• 2,5-Dinitroanisole1000µg
• 2-methoxy-1,4-dinitro-benzene
• Benzene,2-methoxy-1,4-dinitro
• Benzene, 2-methoxy-1,4-dinitro-
• MUBJXSCTPOBLCX-UHFFFAOYSA-N
• 5348AJ
• FCH865150
• 1-METHOXY-2,5-DINITROBENZENE
• TRA0059485
• SY027069
• CHEMBL1905026
• SCHEMBL8977874
• DTXSID00511707
• 3962-77-4
• 2 pound not5-Dinitroanisole
• MFCD09037654
• CS-0452191
• AS-31313
• NCGC00184210-01
• A924568
• AKOS006331140
• DB-250881

• MDL： MFCD09037654
• Inchi： 1S/C7H6N2O5/c1-14-7-4-5(8(10)11)2-3-6(7)9(12)13/h2-4H,1H3
• InChI Key： MUBJXSCTPOBLCX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.02800
• Monoisotopic Mass: 198.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.4760
• Melting Point: 97°C
• Boiling Point: 335.43°C (rough estimate)
• Refractive Index: 1.5460 (estimate)
• PSA: 100.87000
• LogP: 2.55800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers